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Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pigment Yellow 16, with the molecular formula C34H28Cl4N6O4, is a diarylide yellow pigment

characterized by its brilliant green-yellow hue.[1] As a member of the azo pigment family, it is

utilized extensively as a colorant in a variety of industrial applications, including printing inks,

plastics, and paints.[1][2] This technical guide provides a comprehensive overview of the

chemical and physical properties, synthesis, and toxicological profile of Pigment Yellow 16.

While the primary application of this compound is as a colorant, this guide will also explore the

broader context of azo compounds in medicinal chemistry and drug development, a field where

Pigment Yellow 16 itself is not directly implicated but to which its chemical class is relevant.

Chemical and Physical Properties
Pigment Yellow 16 is a yellow solid organic compound.[3] It is classified as a diarylide

pigment, also referred to as an arylide yellow.[3][4] The Colour Index number for this pigment is

20040.[3][4] Due to its nature as a pigment, it exhibits very low solubility in water and organic

solvents.[5]

Quantitative Data
The following table summarizes the key quantitative data for Pigment Yellow 16.
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Property Value Reference

Molecular Formula C34H28Cl4N6O4 [1][2][3]

Molecular Weight 726.44 g/mol [1][3]

CAS Number 5979-28-2 [1][2]

Appearance Yellow powder [1][6]

Melting Point 325 °C [1][2][7]

Boiling Point 811.8 °C at 760 mmHg [2][7]

Density 1.4 g/cm³ [2][7]

Spectroscopic Data
FTIR Spectrum: An FTIR spectrum is available for Pigment Yellow 16, which can be used

for its identification and to confirm the presence of its characteristic functional groups.[8] The

analysis of artists' pigments often utilizes FTIR spectroscopy to characterize the materials.[9]

[10][11]

Experimental Protocols
Synthesis of Pigment Yellow 16
The synthesis of diarylide pigments like Pigment Yellow 16 generally involves a two-step

process: the diazotization of an aromatic diamine followed by a coupling reaction with an

acetoacetanilide derivative.[5]

General Synthesis Workflow:
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Step 1: Diazotization

Step 2: Coupling Reaction

2,4-Dichloroaniline
Diazonium Salt of 2,4-DichloroanilineDiazotization

Sodium Nitrite & Hydrochloric Acid

Pigment Yellow 16

Coupling

N,N'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[oxo-butanamide]

Crude Pigment Slurry

Filtering

Washing with Water

Drying

Milling/Grinding (Optional)

Purified Pigment Yellow 16
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Azo Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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